Cas no 2469-99-0 (3-Oxobutanenitrile)
3-Oxobutanenitrile structure
Product Name:3-Oxobutanenitrile
CAS No:2469-99-0
MF:C4H5NO
MW:83.0886008739471
MDL:MFCD05861381
CID:43027
PubChem ID:75579
Update Time:2025-08-05
3-Oxobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxobutanenitrile
- 2-Oxopropyl cyanide
- 3-Oxobutyronitrile
- Butanenitrile,3-oxo
- NCC(CH3)CO
- Acetoacetonitrile(7CI,8CI)
- Acetylacetonitrile
- Cyanoacetone
- a-Cyanoacetone
- Butanenitrile, 3-oxo-
- 3-oxo-butyronitrile
- acetoacetonitrile
- OPXYNEYEDHAXOM-UHFFFAOYSA-N
- Cyanaceton
- ZERO/008331
- 1-cyano-2-propanone
- alpha-acetylacetonitrile
- SBB014113
- AM86800
- ZB016254
- AK118727
- ST088530
- ST24
- DTXSID90179431
- AKOS007929924
- CS-W020196
- NS00027722
- FT-0725204
- MFCD05861381
- EINECS 219-590-8
- SB36157
- EN300-50651
- 3-?Oxobutanenitrile
- 2469-99-0
- A846609
- DA-07725
- 219-590-8
- DTXCID20101922
-
- MDL： MFCD05861381
- Inchi： 1S/C4H5NO/c1-4(6)2-3-5/h2H2,1H3
- InChI Key： OPXYNEYEDHAXOM-UHFFFAOYSA-N
- SMILES： O=C(C)CC#N
Computed Properties
- Exact Mass: 83.03710
- Monoisotopic Mass: 83.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 97.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9
- XLogP3: -0.2
Experimental Properties
- Color/Form: No data available
- Density: 1.0±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 92-94℃/10mm
- Flash Point: 28.5±19.8 °C
- Refractive Index: 1.4285
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 40.86000
- LogP: 0.48908
3-Oxobutanenitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：3276
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass：6.1
- PackingGroup：Ⅲ
- Storage Condition：Storage temperature 2-8 ℃
3-Oxobutanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Oxobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03515-1g |
3-Oxobutanenitrile |
2469-99-0 | 97% | 1g |
88.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03515-5g |
3-Oxobutanenitrile |
2469-99-0 | 97% | 5g |
245.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03515-10g |
3-Oxobutanenitrile |
2469-99-0 | 97% | 10g |
410.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03515-25g |
3-Oxobutanenitrile |
2469-99-0 | 97% | 25g |
800.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03515-100g |
3-Oxobutanenitrile |
2469-99-0 | 97% | 100g |
2247.00 | 2021-07-09 | |
| TRC | O869928-1g |
3-Oxobutanenitrile |
2469-99-0 | 1g |
$64.00 | 2023-05-17 | ||
| TRC | O869928-2.5g |
3-Oxobutanenitrile |
2469-99-0 | 2.5g |
$138.00 | 2023-05-17 | ||
| TRC | O869928-5g |
3-Oxobutanenitrile |
2469-99-0 | 5g |
$259.00 | 2023-05-17 | ||
| TRC | O869928-10g |
3-Oxobutanenitrile |
2469-99-0 | 10g |
$ 800.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O844611-250mg |
3-Oxobutanenitrile |
2469-99-0 | 97% | 250mg |
￥50.00 | 2022-09-01 |
3-Oxobutanenitrile Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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